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Compound of Interest

Compound Name: TMX-4116

Cat. No.: B10830143 Get Quote

TMX-4116 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the quality control and purity assessment of

TMX-4116.

Frequently Asked Questions (FAQs)
Q1: What is the expected purity of TMX-4116?

A1: The expected purity of TMX-4116 is typically greater than 98%.[1][2][3][4] Specific batches

may have higher purity, such as 99.76%, as determined by High-Performance Liquid

Chromatography (HPLC).[5] Always refer to the Certificate of Analysis (CoA) provided with your

specific lot for the exact purity value.

Q2: How should TMX-4116 be stored to ensure its stability?

A2: Proper storage is crucial for maintaining the quality of TMX-4116. For long-term storage,

the solid powder should be kept at -20°C for up to 3 years.[6] For short-term storage, it can be

kept at 4°C for up to 2 years.[6] Stock solutions should be stored at -80°C for up to 6 months or

at -20°C for up to 1 month.[5][6]

Q3: What is the physical appearance of TMX-4116?

A3: TMX-4116 is typically an off-white to gray solid powder.[6]
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Q4: How can I dissolve TMX-4116?

A4: TMX-4116 is soluble in Dimethyl Sulfoxide (DMSO).[3] For in vitro studies, a stock solution

can be prepared in DMSO. For in vivo experiments, specific formulations involving solvents like

PEG300, Tween-80, and saline, or SBE-β-CD in saline, or corn oil are recommended.[5][7]

Q5: What is the mechanism of action of TMX-4116?

A5: TMX-4116 is a potent and selective degrader of casein kinase 1α (CK1α).[1][5][6][7][8] It

acts as a "molecular glue," inducing an interaction between the CRL4-CRBN E3 ubiquitin ligase

and CK1α, leading to the ubiquitination and subsequent proteasomal degradation of CK1α.[8]

Troubleshooting Guides
Low Purity Detected by HPLC
Issue: Your internal HPLC analysis shows a purity value for TMX-4116 that is lower than

specified on the CoA.

Possible Cause Troubleshooting Step

Improper Storage

Verify that the compound has been stored at the

recommended temperature and protected from

light and moisture.

Contaminated Solvent/Mobile Phase
Prepare fresh mobile phase solutions using

high-purity solvents.

Column Degradation

Equilibrate the HPLC column with a suitable

solvent or replace it if it's old or has been used

extensively.

Incorrect Method Parameters

Ensure your HPLC method (e.g., gradient, flow

rate, detection wavelength) is appropriate for

TMX-4116.

Unexpected Peaks in HPLC Chromatogram
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Issue: Your HPLC analysis shows unexpected peaks that are not present in the reference

chromatogram.

Possible Cause Troubleshooting Step

Degradation

Review storage conditions and sample

preparation procedures. Exposure to harsh pH,

high temperatures, or light can cause

degradation.

Contamination

Ensure all glassware, vials, and solvents are

clean. Run a blank injection to check for system

contamination.

Impurity from Synthesis

If the peak is consistently present in new

batches, it may be a synthesis-related impurity.

Contact the supplier for more information.

Quality Control Data
Table 1: Physicochemical Properties of TMX-4116

Property Value Reference

CAS Number 2766385-56-0 [4][5][6]

Molecular Formula C17H19N5O4S [4][6][7]

Molecular Weight 389.43 g/mol [4][7]

Appearance Off-white to gray solid powder [6]

Table 2: TMX-4116 Purity and Storage Specifications
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Parameter Specification Reference

Purity (by HPLC) >98% [1][2][3][4]

Powder Storage (Long-term) -20°C for up to 3 years [6]

Powder Storage (Short-term) 4°C for up to 2 years [6]

Solution Storage (-80°C) Up to 6 months [5][6]

Solution Storage (-20°C) Up to 1 month [5][6]

Experimental Protocols
Protocol 1: Purity Assessment by High-Performance
Liquid Chromatography (HPLC)
This protocol provides a general methodology for determining the purity of TMX-4116. Specific

parameters may need to be optimized for your HPLC system.

Preparation of Standard Solution:

Accurately weigh approximately 1 mg of TMX-4116 reference standard.

Dissolve in DMSO to a final concentration of 1 mg/mL.

Further dilute with the mobile phase to a working concentration of approximately 0.1

mg/mL.

Preparation of Sample Solution:

Prepare the TMX-4116 sample to be tested in the same manner as the standard solution.

HPLC Conditions (Example):

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase A: 0.1% Formic acid in Water.

Mobile Phase B: 0.1% Formic acid in Acetonitrile.
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Gradient: Start with 95% A and 5% B, ramp to 95% B over 15 minutes.

Flow Rate: 1.0 mL/min.

Detection Wavelength: UV at 254 nm.

Injection Volume: 10 µL.

Analysis:

Inject the standard and sample solutions.

Calculate the purity by dividing the area of the main peak by the total area of all peaks and

multiplying by 100.

Protocol 2: Identity Confirmation by Mass Spectrometry
(MS)
This protocol outlines a general procedure for confirming the identity of TMX-4116.

Sample Preparation:

Prepare a dilute solution of TMX-4116 (approximately 10 µg/mL) in a suitable solvent like

acetonitrile or methanol.

MS Analysis (Example):

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Mass Analyzer: Time-of-Flight (TOF) or Quadrupole.

Scan Range: m/z 100-1000.

Capillary Voltage: 3.5 kV.

Data Analysis:

The expected exact mass of TMX-4116 is 389.1158.[4]
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Look for the protonated molecular ion [M+H]+ at m/z 390.1231.
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Caption: Mechanism of action for TMX-4116 as a molecular glue degrader.
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Caption: Experimental workflow for TMX-4116 purity assessment by HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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